Cas no 4688-76-0 ([1,1'-biphenyl]-2-ylboronic acid)

[1,1'-Biphenyl]-2-ylboronic acid is a boronic acid derivative featuring a biphenyl scaffold, commonly employed as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions. Its rigid biphenyl structure enhances stability and selectivity in palladium-catalyzed transformations, making it valuable for constructing complex biaryl systems. The boronic acid group at the 2-position offers efficient reactivity while maintaining compatibility with a range of functional groups. This compound is particularly useful in pharmaceutical and materials science research, where precise aryl-aryl bond formation is critical. High purity grades ensure consistent performance in synthetic applications. Proper handling under inert conditions is recommended to preserve its integrity.

[1,1'-biphenyl]-2-ylboronic acid structure

4688-76-0 structure

Product Name:[1,1'-biphenyl]-2-ylboronic acid

CAS No:4688-76-0

MF:C₁₂H₁₁BO₂

MW:198.025543451309

MDL:MFCD00136929

CID:85123

PubChem ID:4589187

Update Time:2025-10-29

[1,1'-biphenyl]-2-ylboronic acid Chemical and Physical Properties

Names and Identifiers

- 2-Biphenylboronic acid
- 2-Phenylbenzeneboronic acid
- 2-Biphenylboronic Acid (contains varying amounts of Anhydride)
- (2-phenylphenyl)boronic acid
- Biphenyl-2-boronic acid
- (2-Phenylphenyl)boranediol
- 1,1'-Biphenyl-2-boronic acid
- biphenyl-2-ylboronic acid
- 2-Biphenylboronicacid
- [1,1'-biphenyl]-2-ylboronic acid
- 2-BIPHENYLYLBORONIC ACID
- Biphenyl-2-bronic acid
- Boronic acid, [1,1'-biphenyl]yl-
- PubChem9520
- o-biphenylboronic acid
- p-biphenylboronic acid
- m-biphenylboronic acid
- Biphenyl-2-boronicAcid
- m-biphenyl boronic acid
- Phenylbor
- 3-(2,5-DIOXO-2,5-DIHYDRO-PYRROL-1-YL)-BENZOICACID
- AB03772
- DTXSID20404607
- BDBM26137
- HYCYKHYFIWHGEX-UHFFFAOYSA-N
- A7252
- Biphenylboronic acid;Biphenyl-2-boronic Acid
- AM20060969
- MFCD00136929
- AKOS004116075
- J-519852
- Z1255450311
- SCHEMBL21933
- HY-W000939
- CS-W000939
- 4688-76-0
- (biphenyl-2-yl)boronic acid
- CHEMBL467355
- Phenylboronic acid, 24
- Biphenyl-2-ylbronic acid
- DS-13664
- SY033281
- FT-0611324
- EN300-1457842
- B-[1,1'-Biphenyl]-2-ylboronic acid
- B2488
- 2-phenylbenzene boronic acid
- AC-1956
- (1,1'-BIPHENYL-2-YL)BORONIC ACID
- 2-Biphenylboronic acid,98%
- DB-010349
- STL554264
- BBL100470
- MDL： MFCD00136929
- Inchi： 1S/C12H11BO2/c14-13(15)12-9-5-4-8-11(12)10-6-2-1-3-7-10/h1-9,14-15H
- InChI Key： HYCYKHYFIWHGEX-UHFFFAOYSA-N
- SMILES： OB(C1C=CC=CC=1C1C=CC=CC=1)O
- BRN： 3031806

Computed Properties

Exact Mass: 198.08500
Monoisotopic Mass: 198.085
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 40.5

Experimental Properties

Color/Form: White solid
Density: 1.18
Melting Point: 129°C(dec.)(lit.)
Boiling Point: 404℃ at 760 mmHg
Flash Point: 198.1 ºC
Water Partition Coefficient: Insoluble in water.
PSA: 40.46000
LogP: 1.03340
λmax: 250(CH2Cl2)(lit.)
Solubility: Uncertain

[1,1'-biphenyl]-2-ylboronic acid Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315,H319
Warning Statement： P264 ,P280 ,P302+P350 ,P305+P351+P338 ,P332+P313 ,P337+P313 ,P362
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38-20/21/22
Safety Instruction： S26-S36
Hazardous Material Identification：
Risk Phrases：R36/37/38
Safety Term：S26;S36
HazardClass：IRRITANT

[1,1'-biphenyl]-2-ylboronic acid Customs Data

HS CODE：29310095
Customs Data：

China Customs Code:
2931900090

Overview:

2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

Summary:

2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

[1,1'-biphenyl]-2-ylboronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B2488-25g	[1,1'-biphenyl]-2-ylboronic acid	4688-76-0	contains varying amounts of Anhydride)	25g	￥3350.0	2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B2488-5g	[1,1'-biphenyl]-2-ylboronic acid	4688-76-0	contains varying amounts of Anhydride)	5g	￥790.0	2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BG504-1g	[1,1'-biphenyl]-2-ylboronic acid	4688-76-0	98%	1g	￥42.0	2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BG504-25g	[1,1'-biphenyl]-2-ylboronic acid	4688-76-0	98%	25g	￥600.0	2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BG504-5g	[1,1'-biphenyl]-2-ylboronic acid	4688-76-0	98%	5g	￥140.0	2022-09-28
Alichem	A019109986-100g	2-Biphenylboronic acid	4688-76-0	98%	100g	$387.28	2023-09-01
Fluorochem	045815-1g	2-Biphenylboronic acid	4688-76-0	97%	1g	￡16.00	2022-03-01
Fluorochem	045815-5g	2-Biphenylboronic acid	4688-76-0	97%	5g	￡33.00	2022-03-01
Fluorochem	045815-25g	2-Biphenylboronic acid	4688-76-0	97%	25g	￡100.00	2022-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B103143-5g	[1,1'-biphenyl]-2-ylboronic acid	4688-76-0	97%	5g	¥85.90	2023-09-04

[1,1'-biphenyl]-2-ylboronic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:4688-76-0)2-联苯硼酸

Order Number:LE25841887

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:50

Price ($):discuss personally

Email:18501500038@163.com

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:4688-76-0)2-BIPHENYLBORONIC ACID

Order Number:sfd15111

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:37

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

[1,1'-biphenyl]-2-ylboronic acid Related Literature

1. High triplet energy host materials for blue phosphorescent organic light-emitting diodes derived from carbazole modified orthophenylene

Dong Ryun Lee,Chil Won Lee,Jun Yeob Lee J. Mater. Chem. C 2014 2 7256
2. Supramolecular structures and spontaneous resolution: the case of ortho-substituted phenylboronic acids

Matthias Filthaus,Iris M. Oppel,Holger F. Bettinger Org. Biomol. Chem. 2008 6 1201
3. Pd-catalyzed divergent trifluoroethylation and arylation of arylboronic acids by aryl(2,2,2-trifluoroethyl)iodonium triflates

Jing Yang,Qiu-Yan Han,Cheng-Long Zhao,Tao Dong,Zhi-Yuan Hou,Hua-Li Qin,Cheng-Pan Zhang Org. Biomol. Chem. 2016 14 7654
4. Steric and electronic effects of arsa-Buchwald ligands on Suzuki–Miyaura coupling reaction

Akifumi Sumida,Kenta Ogawa,Hiroaki Imoto,Kensuke Naka Dalton Trans. 2023 52 2838
5. Organoboron compounds. Part VI. Photochemical reactions of aryl and alkyl halides with boron halides

R. A. Bowie,O. C. Musgrave J. Chem. Soc. C 1966 566

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